Cas no 1361903-15-2 (6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1361903-15-2
• MF: C₁₀H₈F₅N₃
• MW: 265.182639122009
• CID: 4932756
• Update Time: 2025-08-02

6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F5N3/c11-9(12)7-3-5(4-17)18-8(10(13,14)15)6(7)1-2-16/h3,9H,1,4,17H2
• InChI Key： OFNKVTJYSHAILI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(C(F)(F)F)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361903-15-2)

6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361903-15-2) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, is a derivative of pyridine with multiple substituents that contribute to its diverse chemical properties and biological effects.

The molecular structure of 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile includes a pyridine ring, an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group. The presence of these functional groups imparts specific characteristics to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Structural Analysis: The pyridine ring is a fundamental component of many biologically active compounds due to its aromaticity and ability to form hydrogen bonds. The aminomethyl group (CH₂NH₂) is known for its reactivity and can participate in various chemical reactions, including coupling reactions and nucleophilic substitutions. The difluoromethyl (CF₂H) and trifluoromethyl (CF₃) groups are fluorinated substituents that significantly influence the electronic properties of the molecule, enhancing its lipophilicity and metabolic stability.

Biological Activities: Recent studies have highlighted the potential of 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, this compound has shown promise in modulating the activity of G protein-coupled receptors (GPCRs), which are important targets for drug development. GPCRs play crucial roles in numerous physiological processes, and their modulation can lead to therapeutic benefits in conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Synthetic Routes: The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the sequential introduction of the functional groups onto the pyridine ring. For example, the difluoromethyl group can be introduced via a nucleophilic substitution reaction using difluoroiodomethane, while the trifluoromethyl group can be added through electrophilic aromatic substitution with triflic acid fluoride.

The aminomethyl group is typically introduced through reductive amination or alkylation reactions. These synthetic strategies are well-documented in the literature and have been optimized to produce high-quality compounds suitable for further biological evaluation.

Clinical Applications: The potential clinical applications of 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile are diverse and promising. Its ability to inhibit kinases and modulate GPCRs makes it a valuable lead compound for developing new therapeutic agents. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth and reducing inflammation, suggesting its potential as an anticancer or anti-inflammatory drug.

In addition to these primary applications, this compound has also shown potential in treating neurodegenerative diseases due to its ability to modulate neurotransmitter systems. Further research is needed to fully understand its mechanisms of action and optimize its pharmacological properties for clinical use.

Safety Considerations: As with any new chemical entity, safety considerations are paramount during the development process. Preclinical toxicology studies have indicated that 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile exhibits low toxicity at therapeutic doses. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

Future Directions: The future research directions for 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile include further optimization of its chemical structure to enhance potency and selectivity. Additionally, efforts are underway to develop prodrugs or delivery systems that improve its bioavailability and reduce potential side effects.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethy lpyridine-3-acetonitrile (CAS No. 1361903-15-2)) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent.